Cas no 193275-31-9 (2(1H)-Pyrimidinone,6-(2-propyn-1-ylamino)-)

• Product Name: 2(1H)-Pyrimidinone,6-(2-propyn-1-ylamino)-
• CAS No: 193275-31-9
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 116345
• PubChem ID: 45080131
• Update Time: 2025-04-18

2(1H)-Pyrimidinone,6-(2-propyn-1-ylamino)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,6-(2-propyn-1-ylamino)-
• 2(1H)-Pyrimidinone, 4-(2-propynylamino)- (9CI)
• 6-(Prop-2-yn-1-ylamino)pyrimidin-2(1H)-one
• 193275-31-9
• SCHEMBL18660242

• Inchi： 1S/C7H7N3O/c1-2-4-8-6-3-5-9-7(11)10-6/h1,3,5H,4H2,(H2,8,9,10,11)
• InChI Key： ZOVHNHANQHTJOH-UHFFFAOYSA-N
• SMILES： O=C1N=CC=C(N1)NCC#C

Computed Properties

• Exact Mass: 149.05901
• Monoisotopic Mass: 149.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.5
• Topological Polar Surface Area: 53.5A^2

Experimental Properties

• PSA: 53.49